Cas no 618102-10-6 (1-(4-Chlorophenyl)-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(4-Chlorophenyl)-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 618102-10-6
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 955414
• PubChem ID: 5017915
• Update Time: 2025-04-19

1-(4-Chlorophenyl)-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 1-(4-CHLOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• AKOS022947985
• 2-(4-chlorophenyl)-5-(4-methylphenyl)pyrazole-3-carboxylic Acid
• 1-(4-Chlorophenyl)-3-(p-tolyl)-1H-pyrazole-5-carboxylicacid
• 618102-10-6
• 1-(4-Chlorophenyl)-3-(p-tolyl)-1H-pyrazole-5-carboxylic acid
• 1-(4-Chlorophenyl)-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C17H13ClN2O2/c1-11-2-4-12(5-3-11)15-10-16(17(21)22)20(19-15)14-8-6-13(18)7-9-14/h2-10H,1H3,(H,21,22)
• InChI Key： MFDZVWYHGSJHSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(=O)O)=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 312.06700
• Monoisotopic Mass: 312.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 4.19930